Cas no 83541-68-8 ((-)-Diisopropyl-L-malate)

(-)-Diisopropyl-L-malate structure
(-)-Diisopropyl-L-malate structure
Product Name:(-)-Diisopropyl-L-malate
CAS No:83541-68-8
MF:C10H18O5
MW:218.246923923492
MDL:MFCD00274300
CID:90847
PubChem ID:24868986
Update Time:2024-10-26

(-)-Diisopropyl-L-malate Chemical and Physical Properties

Names and Identifiers

    • (-)-Diisopropyl-L-malate
    • L-Di-i-Pr-malate
    • 4-Bn-4-oxo-2-Me-butyric acid
    • Diisopropyl (S)-(?)-malate
    • dipropan-2-yl (2S)-2-hydroxybutanedioate
    • 1,4-Bis(1-methylethyl) (2S)-2-hydroxybutanedioate (ACI)
    • Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (2S)- (9CI)
    • Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (S)- (ZCI)
    • (2S)-Hydroxysuccinic acid diisopropyl ester
    • (S)-Diisopropyl 2-hydroxysuccinate
    • 2S-Hydroxysuccinic acid diisopropyl ester
    • Diisopropyl (S)-(-)-2-hydroxysuccinate
    • Diisopropyl (S)-(-)-malate
    • Diisopropyl (S)-2-hydroxybutanedioate
    • Diisopropyl (S)-malate
    • Diisopropyl 2(S)-hydroxybutane-1,4-dioate
    • DTXSID50462659
    • CS-0456078
    • 83541-68-8
    • (S)-diisopropyl malate
    • SCHEMBL1828782
    • Diisopropyl (S)-2-hydroxysuccinate
    • Diisopropyl (S)-(-)-malate, 99%
    • 1,4-bis(propan-2-yl) (2S)-2-hydroxybutanedioate
    • AKOS015894432
    • AS-59994
    • diisopropyl-(S)-(-)-malate
    • XYVHRFVONMVDGK-QMMMGPOBSA-N
    • DB-075945
    • 1,4-DIISOPROPYL (2S)-2-HYDROXYBUTANEDIOATE
    • G85801
    • MDL： MFCD00274300
    • Inchi： 1S/C10H18O5/c1-6(2)14-9(12)5-8(11)10(13)15-7(3)4/h6-8,11H,5H2,1-4H3/t8-/m0/s1
    • InChI Key： XYVHRFVONMVDGK-QMMMGPOBSA-N
    • SMILES： C(C(=O)OC(C)C)[C@H](O)C(=O)OC(C)C

Computed Properties

  • Exact Mass: 216.10000
  • Monoisotopic Mass: 216.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • XLogP3: 2.5
  • Topological Polar Surface Area: 89.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.055 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 237 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.43(lit.)
  • PSA: 89.49000
  • LogP: -1.30390
  • Solubility: Not determined
  • Optical Activity: [α]20/D −13°, neat
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

(-)-Diisopropyl-L-malate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(-)-Diisopropyl-L-malate Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(-)-Diisopropyl-L-malate Pricemore >>

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(-)-Diisopropyl-L-malate Production Method

Production Method 1

83541-68-8 83541-68-8
83540-97-0 83540-97-0
Reaction Conditions
1.1 Reagents: Zinc ,  Methanesulfonic acid, compd. with pyridine (1:1) Catalysts: 2975587-73-4 Solvents: 1,2-Dimethoxyethane ;  1 h, rt
1.2 Reagents: Tributylstannane ;  15 min, rt; 72 h, -10 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
A Nuclearity-Dependent Enantiodivergent Epoxide Opening via Enthalpy-Controlled Mononuclear and Entropy-Controlled Dinuclear (Salen)Titanium Catalysis
Li, Shengxiao; et al, Angewandte Chemie, 2023, 62(37),

Production Method 2

16533-72-5 16533-72-5
83541-68-8 83541-68-8
83540-97-0 83540-97-0
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride Solvents: Dichloromethane ;  0 °C; 3 h, rt; rt → -20 °C
1.2 Reagents: Pyridine Solvents: Dichloromethane ;  -20 °C; 5 min, -20 °C; 15 min, -20 °C
2.1 Reagents: Zinc ,  Methanesulfonic acid, compd. with pyridine (1:1) Catalysts: 2975587-73-4 Solvents: 1,2-Dimethoxyethane ;  1 h, rt
2.2 Reagents: Tributylstannane ;  15 min, rt; 72 h, -10 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
A Nuclearity-Dependent Enantiodivergent Epoxide Opening via Enthalpy-Controlled Mononuclear and Entropy-Controlled Dinuclear (Salen)Titanium Catalysis
Li, Shengxiao; et al, Angewandte Chemie, 2023, 62(37),

Production Method 3

83541-68-8 83541-68-8
84098-45-3 84098-45-3
Reaction Conditions
1.1 Solvents: Water
Reference
Enantiomerically pure tetrahydro-5-oxo-2-furancarboxylic esters from dialkyl 2-oxoglutarates
Drioli, Sara; et al, Tetrahedron: Asymmetry, 1999, 10(14), 2713-2728

(-)-Diisopropyl-L-malate Raw materials

(-)-Diisopropyl-L-malate Preparation Products

(-)-Diisopropyl-L-malate Related Literature

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